5-(4-Ethynylphenoxy)pentan-1-OL

• CAS RN: 350035-85-7
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 5-(4-ethynylphenoxy)pentan-1-ol
• InChI: InChI=1S/C13H16O2/c1-2-12-6-8-13(9-7-12)15-11-5-3-4-10-14/h1,6-9,14H,3-5,10-11H2
• InChI Key: LMXXVXOADIDSDK-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)OCCCCCO

Description

5-(4-Ethynylphenoxy)pentan-1-OL is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask equipped with a stirrer and a thermometer was charged with 5.41 g (20.6 mmol) of 5-[4-(3-methyl-3-hydroxybutyne-1-yl)phenoxy]pentanol and 70 ml of toluene under a nitrogen atmosphere. To the flask, 1.65 g (41.2 mmol) of sodium hydroxide was added, and stirred under reflux for 4 hours. After the completion of the reaction, water, 1N hydrochloric acid, and ethyl acetate were added to the reactant to adjust the pH to an acidity and effect ethyl acetate extraction. The resulting organic phase was washed with NaCl saturated water, dried over anhydrous sodium sulfate, filtered, and concentrated to thereby obtain 4.13 g of 5-(4-ethynylphenoxy)pentanol in the form of a brown oil in a 98% yield.